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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607

Disclaimer: This document provides a summary of health and safety information for Disperse
Blue dyes. The information presented is primarily based on data available for C.I. Disperse
Blue 1, C.I. Disperse Blue 14, and other dyes in this class, as specific comprehensive
toxicological data for Disperse Blue 85 (CAS No. 12222-83-2) is not readily available in the
public domain. The data for related compounds should be considered indicative of potential
hazards and used with caution when handling Disperse Blue 85.

This guide is intended for researchers, scientists, and drug development professionals who
may handle Disperse Blue dyes. It is essential to consult the specific Safety Data Sheet (SDS)
for the exact product being used and to conduct a thorough risk assessment before
commencing any work.

Executive Summary

Disperse Blue dyes are a class of synthetic colorants used in the textile industry. While specific
data for Disperse Blue 85 is limited, information on related compounds such as Disperse Blue
1 suggests that this class of dyes should be handled with care. Key hazards include the
potential for skin sensitization, serious eye damage, and possible carcinogenicity. This guide
provides a summary of available toxicological data, recommended handling procedures, and
emergency protocols.

Toxicological Data
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The following tables summarize the available toxicological data for closely related Disperse

Blue dyes. This information should be used as a reference to understand the potential hazards

associated with Disperse Blue 85.

Table 1: Acute Toxicity Data for Related Disperse Blue Dyes

Chemical CAS Route of . Toxicity
Species Reference
Name Number Exposure Value
C.l. Disperse LD50: >2000
2475-45-8 Oral Rat [1]
Blue 1 mg/kg

Table 2: Health Hazard Information for Related Disperse Blue Dyes

Hazard

Description

Supporting Evidence

Skin Sensitization

May cause an allergic skin

reaction.

Patch testing in humans has
shown sensitization to

Disperse Blue dyes.[2]

Serious Eye Damage/Irritation

May cause serious eye

damage.

Data on related compounds
indicates a risk of severe eye
irritation.

Carcinogenicity

Suspected of causing cancer.

Some studies on related dyes
have shown evidence of
carcinogenicity in animal

models.[1]

Methemoglobinemia

May cause
methemoglobinemia, leading

to cyanosis.

Inhalation or ingestion of
related compounds can
interfere with oxygen transport
in the blood.

Respiratory Irritation

May cause respiratory tract
irritation upon inhalation of
dust.

General hazard associated

with fine powders.

Table 3: Occupational Exposure Limits for Particulates
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Agency Limit Notes

For Particulates Not Otherwise
OSHA (PEL) 15 mg/ms3 (Total Dust) Regulated (PNOR). No specific
PEL for Disperse Blue dyes.

For Particulates Not Otherwise
OSHA (PEL) 5 mg/m3 (Respirable Fraction) Regulated (PNOR). No specific
PEL for Disperse Blue dyes.

ACGIH (TLV) No specific TLV established For C.I. Disperse Blue 1.

Experimental Protocols

Detailed experimental protocols for toxicological studies on Disperse Blue dyes are not
extensively available in the public search results. However, based on the nature of the reported
data, standard methodologies were likely employed. For instance, acute oral toxicity (LD50) is
typically determined using a protocol similar to the OECD Test Guideline 420. Skin sensitization
potential is often assessed using the Guinea Pig Maximization Test (GPMT) or the Local Lymph
Node Assay (LLNA). Carcinogenicity studies generally involve long-term feeding studies in
rodents, following protocols like those established by the National Toxicology Program (NTP).

Signaling Pathways and Workflows

The following diagrams illustrate key logical relationships and workflows relevant to the safe
handling of Disperse Blue dyes.
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Caption: General workflow for risk assessment, safe handling, and exposure response for
Disperse Blue dyes.

Health and Safety Recommendations

Given the potential hazards, the following precautions should be strictly followed when handling
Disperse Blue 85 and related dyes:

5.1. Engineering Controls:

+ Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust.
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» Use local exhaust ventilation at the source of dust generation.
5.2. Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and closed-toe
shoes.

» Respiratory Protection: If engineering controls are not sufficient to control airborne
concentrations, a NIOSH-approved particulate respirator should be worn.

5.3. Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Minimize dust generation and accumulation.

Keep containers tightly closed when not in use.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.

Emergency Procedures

6.1. In Case of Skin Contact:

o Immediately wash the affected area with soap and plenty of water.
» Remove contaminated clothing and wash it before reuse.

o Seek medical attention if irritation develops or persists.

6.2. In Case of Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.

 Remove contact lenses if present and easy to do.
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o Seek immediate medical attention.
6.3. In Case of Inhalation:

e Move the person to fresh air.

« If breathing is difficult, give oxygen.
» Seek medical attention.

6.4. In Case of Ingestion:

e Do NOT induce vomiting.

» Rinse mouth with water.

o Seek immediate medical attention.

Conclusion

While specific toxicological data for Disperse Blue 85 is scarce, the information available for
other Disperse Blue dyes highlights the need for stringent safety protocols. Researchers and
professionals must treat this compound as potentially hazardous, with risks of skin
sensitization, eye damage, and possible carcinogenicity. Adherence to the recommended
engineering controls, personal protective equipment, and handling procedures is crucial to
minimize exposure and ensure a safe working environment. In the event of any exposure,
prompt and appropriate first aid and medical attention are essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and Safety Considerations for Handling Disperse
Blue Dyes: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198607#health-and-safety-considerations-for-
handling-disperse-blue-85]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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